Cas no 2418643-11-3 (5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid)

• Product Name: 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid
• CAS No: 2418643-11-3
• MF: C₁₈H₂₆N₂O₄S
• MW: 366.475043773651
• CID: 5676936
• PubChem ID: 165773361
• Update Time: 2025-11-06

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418643-11-3
• EN300-26628379
• 5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid
• 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid

• Inchi： 1S/C18H26N2O4S/c1-12-13(11-25)9-14(10-15(12)16(21)22)19-5-7-20(8-6-19)17(23)24-18(2,3)4/h9-10,25H,5-8,11H2,1-4H3,(H,21,22)
• InChI Key： NUSAICKJUFPNCP-UHFFFAOYSA-N
• SMILES： SCC1=C(C)C(C(=O)O)=CC(=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 366.16132849g/mol
• Monoisotopic Mass: 366.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.1Ų

Additional information on 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid (CAS No. 2418643-11-3): An Overview

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid (CAS No. 2418643-11-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a tert-butoxycarbonyl (Boc) protecting group, and a sulfanylmethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The piperazine ring is a common structural motif in many pharmaceutical compounds, particularly those used in the treatment of central nervous system (CNS) disorders. The presence of this ring can enhance the compound's ability to cross the blood-brain barrier, making it a valuable scaffold for the development of CNS-active drugs. Additionally, the tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization and subsequent deprotection steps. This feature is crucial in the synthesis of complex molecules and can significantly influence the compound's stability and reactivity.

The sulfanylmethyl substituent is another key feature of this compound. Sulfur-containing groups are known to play important roles in various biological processes, including enzyme inhibition and protein-protein interactions. The presence of this substituent can modulate the compound's pharmacological properties, such as its solubility, lipophilicity, and binding affinity to target proteins. These properties are critical for optimizing the compound's therapeutic potential and reducing side effects.

Recent studies have highlighted the potential of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, published in Bioorganic & Medicinal Chemistry Letters, the compound was found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid could be developed into a novel therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing toxicity.

In addition to its therapeutic potential, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a valuable probe for studying protein-ligand interactions and signaling pathways involved in disease processes. This application can provide insights into the mechanisms underlying various diseases and aid in the identification of new drug targets.

The synthesis of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid involves several key steps, including the formation of the piperazine ring, introduction of the Boc protecting group, and attachment of the sulfanylmethyl substituent. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize these processes, leading to improved yields and purity levels.

Despite its promising properties, further research is needed to fully understand the biological activity and safety profile of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, with preliminary results showing promising outcomes. These studies will provide crucial data for advancing this compound through preclinical development and ultimately into clinical trials.

In conclusion, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2-methyl-3-(sulfanylmethyl)benzoic acid (CAS No. 2418643-11-3) represents a promising candidate for the development of novel therapeutics across multiple disease areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation in both academic research and pharmaceutical industry settings.